Cas no 1246969-06-1 (Ferrate(4-), hexakis(cyano-κC)-, ammonium iron(3+), hydrate (1:1:1:), (OC-6-11)-)

• Product name: Ferrate(4-), hexakis(cyano-κC)-, ammonium iron(3+), hydrate (1:1:1:), (OC-6-11)-
• CAS No: 1246969-06-1
• CID: 5231456

Ferrate(4-), hexakis(cyano-κC)-, ammonium iron(3+), hydrate (1:1:1:), (OC-6-11)- Chemical and Physical Properties

Names and Identifiers

• Ferrate(4-), hexakis(cyano-κC)-, ammonium iron(3+), hydrate (1:1:1:), (OC-6-11)-

• Inchi： 1S/6CN.2Fe.H3N.H2O/c6*1-2;;;;/h;;;;;;;;1H3;1H2/q6*-1;+2;+3;;/p+1
• InChI Key： NLDYPVFEFYDQFE-UHFFFAOYSA-O
• SMILES： [Fe+2]([C-]#N)([C-]#N)([C-]#N)([C-]#N)([C-]#N)[C-]#N.[Fe+3].[NH4+].O

Additional information on Ferrate(4-), hexakis(cyano-κC)-, ammonium iron(3+), hydrate (1:1:1:), (OC-6-11)-

Introduction to Ferrate(4-), Hexakis(Cyano-κC)-, Ammonium Iron(3+), Hydrate (1:1:1:), (OC-6-11)

The compound with the CAS number 1246969-06-1 and the product name Ferrate(4-), hexakis(cyano-κC)-, ammonium iron(3+), hydrate (1:1:1:), (OC-6-11) represents a fascinating and highly specialized chemical entity within the realm of inorganic chemistry. This compound, characterized by its intricate coordination geometry and unique structural properties, has garnered significant attention in recent years due to its potential applications in various scientific and industrial domains. Understanding its composition, structure, and applications requires a deep dive into its chemical properties and the latest research findings.

In the realm of coordination chemistry, the compound exhibits a remarkable structure where the central iron(III) ion is coordinated by six cyanide ligands, forming a hexakis(cyano-) complex. The presence of the ammonium counterion and the hydrate component further contributes to its complexation and solubility characteristics. This unique arrangement not only imparts stability to the compound but also opens up possibilities for its use in catalytic processes, where such coordination environments can influence reaction mechanisms and efficiencies.

The structural framework of this compound is reminiscent of other transition metal cyanides that have been extensively studied for their electron transfer properties and catalytic activities. The cyanide ligands, known for their strong field effects, play a crucial role in modulating the electronic structure of the iron center. This modulation is particularly interesting in the context of developing new materials for energy storage and conversion applications. Recent studies have highlighted the potential of transition metal cyanides as mediators in redox reactions, which could be leveraged for applications in rechargeable batteries and fuel cells.

One of the most compelling aspects of this compound is its stability under various conditions, which makes it a promising candidate for industrial applications. For instance, its resistance to thermal decomposition and chemical degradation allows it to be used in environments that would typically challenge more delicate coordination complexes. This stability is further enhanced by the presence of the hydrate component, which can influence solubility and reactivity profiles.

The hexakis(cyano-) coordination sphere around the iron(III) ion also suggests potential applications in photochemical processes. Transition metal complexes with such ligand arrangements are known to exhibit luminescent properties, making them suitable for use in sensors and optoelectronic devices. The ability to tune these properties by modifying the ligand environment or introducing additional functional groups opens up exciting possibilities for designing novel materials with tailored optical characteristics.

Recent research has also explored the use of this compound in environmental remediation efforts. Transition metal cyanides have been shown to be effective at removing heavy metals from aqueous solutions through oxidation or reduction processes. The specific coordination environment of this compound could enhance its efficacy in such applications by providing a favorable surface for adsorption or facilitating redox reactions that lead to detoxification.

The role of ammonium ions in stabilizing this complex cannot be overstated. Ammonium salts are known for their ability to form stable complexes with transition metals due to their polar nature and ability to form hydrogen bonds. In this case, the ammonium counterion likely contributes to the overall solubility of the compound in polar solvents, which is crucial for many applications where solution-based processes are employed.

The hydrate component adds another layer of complexity to this compound's behavior. Hydrates are often used as convenient forms for storing and handling chemicals due to their stability and predictable physical properties. The water molecules associated with this compound can influence its reactivity and solubility, making it an interesting subject for studying how solvent interactions affect coordination chemistry.

In summary, Ferrate(4-), hexakis(cyano-κC)-, ammonium iron(3+), hydrate (1:1:1:), (OC-6-11) is a multifaceted compound with a rich structural framework that opens up numerous possibilities for research and application development. Its unique coordination environment, stability under various conditions, and potential roles in catalysis, photochemistry, environmental remediation, and energy storage make it a subject of considerable interest within the scientific community. As research continues to uncover new applications and refine our understanding of its properties, this compound is poised to play a significant role in advancing chemical science and technology.